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Isononyl alcohol (INA) is a branched-chain fatty alcohol (COH200) valued for its stability, low volatility,
and solvency power [1] [2]. For research and development, maintaining its purity is critical for reproducible

results, especially in sensitive applications like pharmaceuticals and personal care.

The table below summarizes the core chemical properties and common purity challenges associated with

INA.

Aspect Details & Common Challenges

| Chemical Profile | Formula: C9H200 Molecular Weight: 144.58 g/mol [3] CAS Registry Number:
27458-94-2 [3] | | Key Physical Properties | Boiling Point: ~208.5 °C [3] Log Kow (calculated): 3.22 [3]
Vapor Pressure (calculated): 0.0198 mm Hg @ 25°C [3] Water Solubility (calculated): 459.7 mg/L. @
25°C [3] | | Common Purity Challenges | 1. Isomeric Composition: INA is a mixture of isomers (e.g., 7-
methyloctan-1-ol) [3]. The specific isomeric mix can vary by production process and supplier, potentially
affecting performance and downstream reactions. 2. Impurities from Production: The common
hydroformylation process of octene feedstocks can introduce byproducts or catalyst residues [1]. 3.
Differentiation by Grade: The market offers both technical grade for industrial uses (e.g., plasticizers) and
high-purity grade for sensitive sectors like personal care and pharmaceuticals [1]. Using the incorrect grade

is a common source of experimental inconsistency. |
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Troubleshooting Purity Analysis with Liquid
Chromatography

Liquid Chromatography (LC) is a standard technique for assessing chemical purity. The following workflow

and table address common problems that can arise during the analysis of INA.

The diagram below outlines a logical approach to troubleshooting purity issues in your chromatographic

analysis.
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Start: Poor Chromatographic Results

l

Confirm Sample Integrity
(Freshness, Solubility, Solvent Match)

l

Verify Mobile Phase & System
(Fresh prepped mobile phase,
check for leaks, purge air)

'

Assess Column Health
(Replace guard column,
regenerate or replace analytical column)

Evaluate Sample Load
(Check for column overloading)

l

Review Data & Method
(Confirm detector settings,
consider method re-development)

Optimal Peak Shape & Baseline

Click to download full resolution via product page

The table below details specific symptoms, their likely causes, and corrective actions based on general LC

troubleshooting principles [4].

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s602932?utm_src=pdf-body-img
https://www.restek.com/articles/effective-lc-troubleshooting-symptom-based-strategies-and-solutions?srsltid=AfmBOoqvairUwVHfLN_nyvfJNft6ncmvmeakv1YAyhIluLEDd1ewI_kK
https://www.smolecule.com/products/s602932?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Symptom Potential Cause Corrective Action

| Peak Tailing | - Column degradation/contamination

¢ Silanol activity

e Sample interacting with system | - Flush or replace analytical column; change guard column [4]

e Add buffer (e.g., Ammonium Formate/Acetate) to mobile phase [4]

e Ensure sample is soluble and compatible with mobile phase [4] | | Peak Fronting | - Solvent
mismatch

e Column degradation | - Dilute sample in a solvent that matches initial mobile phase composition [4]

e Flush or replace column [4] | | Peak Splitting | - Severe solvent mismatch

e Sample precipitation | - Dilute sample in a solvent that matches initial mobile phase composition [4]

e Ensure full sample solubility [4] | | Broad Peaks | - Low column temperature

e Excessive system volume

e Low flow rate | - Increase column temperature [4]

e Use shorter, narrower internal diameter tubing [4]

e Check and adjust pump flow rate [4] | | Erratic/Noisy Baseline | - Air bubbles in detector

e Leak in system

e Failing UV lamp | - Purge the system thoroughly [4]

e Check and tighten all fittings [4]

e Replace UV lamp if necessary [4] | | Loss of Sensitivity | - Sample adsorption

¢ Incorrect injection volume

e Detector issues | - Condition system with sample injections to block active sites [4]

e Verify autosampler programming and for leaks [4]

¢ Check detector settings and lamp life [4] |

Sourcing & Handling for High-Purity Applications

e Supplier Qualification: Procure INA from reputable chemical suppliers (e.g., BASF, Dow, Eastman
Chemical) [1] [2]. Always specify the required grade (High Purity vs. Technical) for your application
[1].

e Documentation: Request detailed Certificate of Analysis (CoA) from the supplier, which should
include specifications for purity, water content, and identity (e.g., FTIR spectrum).

¢ Storage and Handling: Store in a cool, dry place in a tightly sealed original container, preferably
made of high-density polyethylene (HDPE) or glass. Airtight seals prevent contamination and
absorption of moisture [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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